Cas no 397309-57-8 (Ethyl 1,4-dihydro-4-oxopyrido2,3-cpyridazine-3-carboxylate)

• Product Name: Ethyl 1,4-dihydro-4-oxopyrido2,3-cpyridazine-3-carboxylate
• CAS No: 397309-57-8
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 1111961
• PubChem ID: 66745620
• Update Time: 2025-10-22

Ethyl 1,4-dihydro-4-oxopyrido2,3-cpyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-dihydro-4-oxo-Pyrido[2,3-c]pyridazine-3-carboxylic acid ethyl ester
• ethyl 4-oxo-1,4-dihydropyrido[2,3-c]pyridazine-3-carboxylate
• ethyl 4-oxo-1H-pyrido[2,3-c]pyridazine-3-carboxylate
• PMWNCNJKDDUOQB-UHFFFAOYSA-N
• SCHEMBL618089
• 397309-57-8
• DA-06194
• Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate
• Ethyl 1,4-dihydro-4-oxopyrido2,3-cpyridazine-3-carboxylate

• Inchi： 1S/C10H9N3O3/c1-2-16-10(15)7-8(14)6-4-3-5-11-9(6)13-12-7/h3-5H,2H2,1H3,(H,11,13,14)
• InChI Key： PMWNCNJKDDUOQB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C2=CC=CN=C2NN=1)=O)=O

Computed Properties

• Exact Mass: 219.06439116g/mol
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 392.5±34.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 1,4-dihydro-4-oxopyrido2,3-cpyridazine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on Ethyl 1,4-dihydro-4-oxopyrido2,3-cpyridazine-3-carboxylate

Comprehensive Overview of Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate (CAS No. 397309-57-8)

Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate (CAS No. 397309-57-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridazine family, which is known for its diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The pyrido[2,3-c]pyridazine core structure is a key feature that contributes to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. A growing number of studies focus on its structure-activity relationship (SAR), which is critical for optimizing its efficacy in target-specific applications. The compound’s CAS No. 397309-57-8 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in both industrial and academic settings.

One of the most discussed topics in the context of pyridazine derivatives is their role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, researchers are investigating whether Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate can serve as a scaffold for new antimicrobial drugs. Its mechanism of action, particularly its interaction with bacterial enzymes, is a subject of ongoing research. Additionally, its potential as a fluorescence probe or biomarker in diagnostic applications has also been explored, making it a compound of interest in multidisciplinary fields.

From a synthetic perspective, the preparation of Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate involves multi-step organic reactions, often starting from readily available precursors like ethyl acetoacetate and hydrazine derivatives. Optimizing its yield and purity is a common challenge, and recent publications highlight innovative catalytic methods to enhance its synthesis. The compound’s solubility and stability under various conditions are also critical factors for its practical use in formulations.

Another trending discussion revolves around the green chemistry approaches to synthesizing such heterocycles. Environmental concerns have led to the development of solvent-free or water-mediated reactions for producing pyridazine-based compounds. Researchers are evaluating whether CAS No. 397309-57-8 can be synthesized sustainably without compromising efficiency. This aligns with the broader industry shift toward eco-friendly manufacturing processes.

In summary, Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate (CAS No. 397309-57-8) represents a promising candidate for multiple applications, from drug development to material science. Its structural complexity and functional adaptability make it a valuable subject for future research. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of innovation in heterocyclic chemistry.